Cas no 1321590-78-6 (4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene)

• Product Name: 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene
• CAS No: 1321590-78-6
• MF: C₃₄H₅₄O₂S₂
• MW: 558.921368122101
• CID: 3162795
• PubChem ID: 253660730
• Update Time: 2025-10-28

4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[(2-butyloctyl)oxy]-
• 4,8-Bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene
• 4,8-Bis[(2-butyloctyl)oxy]benzo[1,2-b:4,5-b']dithiophene
• 4,8-Di(2-butyloctyloxy)benzo[1,2-b:4,5-b']dithiophene
• 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene
• B4487
• 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b]dithiophene
• 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b
• 4,8-bis(2-butyloctoxy)thieno[2,3-f][1]benzothiole
• 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b/']dithiophene
• AMY27102
• J3.543.670G
• 4,8-Bis(2-butyloctyloxy)benzo[1,2-b:4,5-b']dithiophene

• Inchi： 1S/C34H54O2S2/c1-5-9-13-15-19-27(17-11-7-3)25-35-31-29-21-23-38-34(29)32(30-22-24-37-33(30)31)36-26-28(18-12-8-4)20-16-14-10-6-2/h21-24,27-28H,5-20,25-26H2,1-4H3
• InChI Key： KXMWEJMSZOOOGR-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C1C=CSC=1C=2OCC(CCCC)CCCCCC)OCC(CCCC)CCCCCC

Computed Properties

• Exact Mass: 558.35652331 g/mol
• Monoisotopic Mass: 558.35652331 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 74.9
• Molecular Weight: 558.9

Experimental Properties

• Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-8 g/L) (25 ºC),

Additional information on 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene

Comprehensive Overview of 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1321590-78-6)

4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene, with the CAS number 1321590-78-6, is a highly specialized organic compound that has garnered significant attention in the field of advanced materials. This compound belongs to the class of benzo[1,2-b:4,5-b']dithiophene derivatives, which are widely recognized for their exceptional electronic properties. The unique structural features of this molecule, including its bis(2-butyloctyl)oxy side chains, contribute to its solubility and processability, making it a promising candidate for applications in organic electronics and optoelectronic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing interest in flexible electronics, solar cells, and light-emitting diodes (LEDs). Researchers and industry professionals are increasingly exploring compounds like 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene due to their ability to facilitate efficient charge transport and light absorption. This compound's extended π-conjugated system enhances its electronic properties, making it a valuable component in the development of next-generation organic photovoltaics (OPVs) and field-effect transistors (OFETs).

The synthesis of 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene involves a series of carefully controlled chemical reactions, ensuring high purity and optimal performance. Its solubility in common organic solvents allows for easy processing via techniques such as spin-coating and inkjet printing, which are critical for large-scale manufacturing of flexible electronic devices. Moreover, the compound's stability under ambient conditions further enhances its practicality for real-world applications.

One of the most compelling aspects of 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene is its potential to address some of the key challenges in the renewable energy sector. For instance, its incorporation into organic solar cells has shown promising results in improving power conversion efficiencies. This aligns with the global push toward sustainable energy solutions and the reduction of reliance on fossil fuels. As such, this compound is often discussed in the context of green chemistry and environmentally friendly technologies.

Another area of interest is the compound's role in wearable electronics, a rapidly expanding market fueled by consumer demand for smart textiles and health monitoring devices. The flexibility and lightweight nature of organic semiconductors like 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene make them ideal for integration into wearable systems. Researchers are actively investigating its use in flexible displays and biocompatible sensors, which could revolutionize healthcare and personal technology.

From a commercial perspective, the compound's CAS number 1321590-78-6 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity and consistent performance to attract buyers in the competitive specialty chemicals market. Additionally, its compatibility with other organic electronic materials makes it a versatile choice for formulation development.

In summary, 4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1321590-78-6) represents a cutting-edge material with vast potential across multiple industries. Its unique properties and adaptability position it as a key player in the advancement of organic electronics, renewable energy, and wearable technology. As research continues to uncover new applications, this compound is poised to play an increasingly important role in shaping the future of technology and sustainability.